Cas no 79851-06-2 (1H-Benzimidazole-1-butanamine)

• Product name: 1H-Benzimidazole-1-butanamine
• CAS No: 79851-06-2
• MF: C₁₁H₁₅N₃
• MW: 189.2569
• CID: 556513
• PubChem ID: 4379481

1H-Benzimidazole-1-butanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-butanamine
• 4-(Benzoimidazole-1-yl)-butylamine
• 4-(1H-benzimidazol-1-yl)butylamine
• 4-(1H-benzimidazol-1-yl)-butylamine
• AC1N93TH
• CTK2H6362
• OR7035
• SureCN6851027
• AKOS000157083
• DTXSID50402616
• FT-0712743
• 4-(benzimidazol-1-yl)butan-1-amine
• BQUQDSMLBPJKLL-UHFFFAOYSA-N
• MFCD03093045
• 79851-06-2
• SCHEMBL6851027

• Inchi： InChI=1S/C11H15N3/c12-7-3-4-8-14-9-13-10-5-1-2-6-11(10)14/h1-2,5-6,9H,3-4,7-8,12H2
• InChI Key： BQUQDSMLBPJKLL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=CN2CCCCN

Computed Properties

• Exact Mass: 189.127
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.14
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.608

1H-Benzimidazole-1-butanamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：